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1-(Dimethoxymethyl)-4-
Compound Name:
methoxybenzene

Cat. No. B1265740

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Dimethoxymethyl)-4-methoxybenzene, also known by its synonyms p-anisaldehyde
dimethyl acetal and 4-methoxybenzaldehyde dimethyl acetal, is a versatile aromatic compound
utilized in the fragrance industry.[1][2][3][4] With the CAS number 2186-92-7, this colorless to
pale yellow liquid possesses a mild, floral, and sweet aroma with nuances of hawthorn, lilac,
and green notes.[1][5][6][7] Its stability and unique olfactory profile make it a valuable
ingredient in the formulation of a wide range of fragrance compositions, from fine perfumes to
personal care products.[1][2][3] This document provides detailed application notes and
experimental protocols for the use of 1-(dimethoxymethyl)-4-methoxybenzene in fragrance

research and development.

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of 1-
(dimethoxymethyl)-4-methoxybenzene is essential for its effective application. The following
table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C10H1403 [518]

Molecular Weight 182.22 g/mol [518]

CAS Number 2186-92-7 [1][2][31[8]
Clear colorless to light yellow

Appearance . [2][4]
liquid

_ Mild, floral, hawthorn, sweet,

Odor Profile ] [L1I5161171
green, lilac

Odor Strength Low [1]

Substantivity on paper 112 hours [1]

Vapor Pressure

0.0171 - 0.133 mmHg @ 25°C

[1](2]

Flash Point

97 -114°C

[2]141[7]

Specific Gravity

1.063 - 1.073 g/cm® @ 25°C

[1]9]

Refractive Index

1.498 - 1.508 @ 20°C

[1]9]

Solubility

Soluble in alcohol and most
organic solvents; insoluble in

water.

[2]14]

Recommended Usage

Up to 8% in fragrance

concentrate

[1]

Experimental Protocols

Protocol 1: Synthesis of 1-(Dimethoxymethyl)-4-
methoxybenzene via Acetalization

This protocol describes a standard laboratory procedure for the synthesis of 1-

(dimethoxymethyl)-4-methoxybenzene from p-anisaldehyde and methanol.

Materials:

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.smolecule.com/products/s662289
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2186927
https://www.smolecule.com/products/s662289
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2186927
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.lifechempharma.com/product/p-anisaldehyde-dimethylacetal/
https://www.rsc.org/suppdata/cc/b8/b803270j/b803270j.pdf
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2186927
https://www.lifechempharma.com/product/p-anisaldehyde-dimethylacetal/
https://www.echemi.com/produce/pr220728249126-1-dimethoxymethyl-4-methoxybenzene.html
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.smolecule.com/products/s662289
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7140121_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7140121.htm
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.lifechempharma.com/product/p-anisaldehyde-dimethylacetal/
https://www.lifechempharma.com/product/p-anisaldehyde-dimethylacetal/
https://www.echemi.com/produce/pr220728249126-1-dimethoxymethyl-4-methoxybenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7140121.htm
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.bocsci.com/product/anisaldehyde-dimethyl-acetal-cas-2186-92-7-87648.html
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.bocsci.com/product/anisaldehyde-dimethyl-acetal-cas-2186-92-7-87648.html
https://www.lifechempharma.com/product/p-anisaldehyde-dimethylacetal/
https://www.echemi.com/produce/pr220728249126-1-dimethoxymethyl-4-methoxybenzene.html
https://www.thegoodscentscompany.com/data/rw1032871.html
https://www.benchchem.com/product/b1265740?utm_src=pdf-body
https://www.benchchem.com/product/b1265740?utm_src=pdf-body
https://www.benchchem.com/product/b1265740?utm_src=pdf-body
https://www.benchchem.com/product/b1265740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

p-Anisaldehyde (1.0 eq)

Methanol (10 eq)

Anhydrous p-toluenesulfonic acid (p-TSA) (0.05 eq)
Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and hotplate

Standard glassware for organic synthesis
Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve p-anisaldehyde in
methanol.

Add p-toluenesulfonic acid to the solution.

Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by
thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate
solution until the pH is neutral.

Extract the product with dichloromethane (3 x 50 mL).
Combine the organic layers and wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The crude product can be purified by vacuum distillation to yield pure 1-
(dimethoxymethyl)-4-methoxybenzene.

Logical Workflow for Synthesis

Reactants

Catalyst
(p-TSA)

T®( Reaction Quenching Extraction Drving & Concentration Purification Final Product
(Acetalization) (NaHCO3 solution) (Dichloromet thane) Ying (Vacuum Distillation) (1-(Dimethoxymethyl)-4-methoxybenzene)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 1-(Dimethoxymethyl)-4-methoxybenzene.

Protocol 2: Olfactory Evaluation

This protocol outlines a standardized method for the sensory evaluation of 1-
(dimethoxymethyl)-4-methoxybenzene.

Materials:

1-(Dimethoxymethyl)-4-methoxybenzene (neat and in 10% ethanol solution)

Standard smelling strips

Panel of trained sensory analysts

Odor-free evaluation room

Procedure:
e Dip a smelling strip into the 10% solution of 1-(dimethoxymethyl)-4-methoxybenzene.
» Allow the solvent to evaporate for 10-15 seconds.

o Present the strip to the sensory panelist at a distance of approximately 2-3 cm from the

nose.
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o Ask the panelist to describe the odor profile at different time points (top note: immediately
after dipping; middle note: after 15-30 minutes; base note: after 2-4 hours).

o Record the odor characteristics, intensity (on a scale of 1-10), and any observed changes
over time.

» Repeat the evaluation with the neat compound to assess its full odor profile.
o Compare the findings with established descriptors for this material.

Experimental Workflow for Olfactory Evaluation
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Caption: A standardized workflow for the olfactory evaluation of fragrance materials.

Protocol 3: Stability Testing in a Model Fragrance
Formulation

This protocol provides a method to assess the stability of 1-(dimethoxymethyl)-4-
methoxybenzene in a simple hydroalcoholic fragrance formulation.
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Materials:

1-(Dimethoxymethyl)-4-methoxybenzene

o Ethanol (perfumer's grade)

» Deionized water

e Glass vials with airtight caps

¢ Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)
e UV light chamber

e GC-MS instrument

Procedure:

e Prepare a model fragrance formulation containing 2% 1-(dimethoxymethyl)-4-
methoxybenzene in an 80:20 ethanol/water solution.

o Dispense the formulation into multiple glass vials.

o Store the vials under different conditions:

[¢]

Refrigerated (4°C) - Control

[e]

Room temperature (25°C) with and without light exposure

o

Accelerated aging (40°C)

[¢]

UV light exposure

» At specified time points (e.g., 1 week, 1 month, 3 months), withdraw samples from each
condition.

e Analyze the samples by GC-MS to quantify the concentration of 1-(dimethoxymethyl)-4-
methoxybenzene and identify any degradation products.
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» Conduct olfactory evaluation of the aged samples to detect any changes in the scent profile.
¢ Assess physical changes such as color and clarity.
Signaling Pathway: General Olfactory Transduction

The perception of fragrance molecules like 1-(dimethoxymethyl)-4-methoxybenzene begins
with their interaction with olfactory receptors in the nasal cavity. The following diagram
illustrates the generalized signal transduction pathway.

Olfactory Receptor Neuron

Click to download full resolution via product page

Caption: A generalized diagram of the olfactory signal transduction pathway.

Applications in Fragrance Formulations

1-(Dimethoxymethyl)-4-methoxybenzene is a versatile ingredient that can be incorporated

into various fragrance types.

o Floral Accords: Its inherent floral and sweet notes make it an excellent component for
building or enhancing floral accords, particularly those featuring hawthorn, lilac, jasmine, and
other white florals.[1][6][7]

o Modifier and Blender: Due to its mild character, it can be used to soften and round off the
sharper notes of other fragrance ingredients, acting as a bridge between different olfactory
families.
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» Stability Enhancer: As an acetal, it is generally more stable in various product bases
compared to its corresponding aldehyde (p-anisaldehyde), making it suitable for applications
where the aldehyde may be prone to degradation or discoloration.[10][11][12]

o Fine Fragrances: In fine perfumery, it can impart a sophisticated, sweet, and slightly powdery
nuance to compositions.

o Personal Care Products: Its stability makes it a good candidate for use in soaps, lotions, and
other cosmetic products where the fragrance needs to remain consistent over the product's
shelf life.[2][3]

Conclusion

1-(Dimethoxymethyl)-4-methoxybenzene is a valuable asset in the perfumer's palette. Its
pleasant and complex floral-sweet odor profile, combined with its favorable stability, allows for
its broad application in the creation of a diverse range of fragrances. The provided protocols
offer a foundational framework for researchers and formulators to explore the full potential of
this intriguing fragrance molecule. Further research into its synergistic effects with other aroma
chemicals and its performance in a wider array of consumer product bases will continue to
expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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